Cas no 1508171-30-9 (2-butyl-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-3-one)

• Product Name: 2-butyl-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-3-one
• CAS No: 1508171-30-9
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5701850
• PubChem ID: 66272772
• Update Time: 2025-07-12

2-butyl-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazin-3(2H)-one, 2-butyl-5,6,7,8-tetrahydro-
• 1508171-30-9
• EN300-1165545
• AKOS015617092
• 2-butyl-2H,3H,5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]piperazin-3-one
• 2-butyl-2H,3H,5H,6H,7H,8H-1,2,4triazolo4,3-apiperazin-3-one

• Inchi： 1S/C9H16N4O/c1-2-3-5-13-9(14)12-6-4-10-7-8(12)11-13/h10H,2-7H2,1H3
• InChI Key： QIFIPSXGKLKULU-UHFFFAOYSA-N
• SMILES： C12=NN(CCCC)C(=O)N1CCNC2

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 285.9±50.0 °C(Predicted)
• pka: 10.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines